Cas no 20772-13-8 (1-bromo-3-(4-methoxyphenyl)propan-2-one)

• Product Name: 1-bromo-3-(4-methoxyphenyl)propan-2-one
• CAS No: 20772-13-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4459807
• PubChem ID: 15325008
• Update Time: 2025-06-30

1-bromo-3-(4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-bromo-3-(4-methoxyphenyl)-
• 1-bromo-3-(4-methoxyphenyl)propan-2-one
• SCHEMBL2853333
• AKOS017561742
• 979-282-0
• 20772-13-8
• EN300-152444

• MDL： MFCD11847562
• Inchi： 1S/C10H11BrO2/c1-13-10-4-2-8(3-5-10)6-9(12)7-11/h2-5H,6-7H2,1H3
• InChI Key： UWBKVIQJWFVXMI-UHFFFAOYSA-N
• SMILES： C(Br)C(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-bromo-3-(4-methoxyphenyl)propan-2-one

1-Bromo-3-(4-Methoxyphenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(4-Methoxyphenyl)Propan-2-One, also known by its CAS number 20772-13-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of propanone, with a bromine atom attached to the first carbon and a 4-methoxyphenyl group attached to the third carbon. Its structure makes it an interesting subject for both academic research and industrial applications.

The compound's chemical formula is C10H11BrO2, and its molecular weight is approximately 255.16 g/mol. The presence of the bromine atom and the methoxyphenyl group imparts unique chemical properties, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

Synthesis and Properties

The synthesis of 1-bromo-3-(4-methoxyphenyl)propan-2-one involves several steps, including nucleophilic substitution and oxidation reactions. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality.

The compound exhibits a melting point of approximately 55°C and a boiling point around 165°C under standard conditions. Its solubility in common solvents such as dichloromethane, ethyl acetate, and ethanol has been extensively studied, making it suitable for use in various solvent systems in organic chemistry.

Applications in Organic Chemistry

1-Bromo-3-(4-Methoxyphenyl)Propan-2-One has found extensive use as an intermediate in the synthesis of complex organic molecules. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the construction of heterocyclic compounds, which are of great interest in drug discovery.

In recent years, there has been growing interest in using this compound as a building block for the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in the preparation of analogs of natural products, such as alkaloids and terpenoids. These compounds have shown promising activity against various diseases, including cancer and infectious diseases.

Recent Research Findings

Recent research has focused on understanding the reactivity and selectivity of 1-bromo-3-(4-methoxyphenyl)propan-2-one under different reaction conditions. For example, studies have explored its behavior in organocatalytic reactions, where it has been used as a substrate for enamine-mediated transformations. These reactions have provided access to a wide range of α-amino ketones with high enantioselectivity.

In addition to its role as a synthetic intermediate, this compound has also been investigated for its potential as a ligand in transition metal-catalyzed reactions. Research has shown that it can act as an effective ligand in palladium-catalyzed cross-coupling reactions, enabling the formation of biaryl compounds with high efficiency.

Safety Considerations

While handling 1-bromo-3-(4-methoxyphenyl)propan-2-one, it is essential to follow standard laboratory safety protocols. The compound is not classified as a hazardous material under normal conditions; however, precautions should be taken to avoid prolonged exposure or inhalation of dust or vapors.

In conclusion, 1-bromo-3-(4-methoxyphenyl)propan-2-one (CAS No: 20772-13-8) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique chemical properties and versatility make it an important tool for researchers and industry professionals alike. As new research continues to uncover its potential, this compound is likely to play an even more significant role in the development of novel chemical entities.